Cas no 38879-97-9 (1-Cyano-7-methylnaphthalene)

• Product Name: 1-Cyano-7-methylnaphthalene
• CAS No: 38879-97-9
• MF: C₁₂H₉N
• MW: 167.206562757492
• CID: 2166888
• PubChem ID: 11041092
• Update Time: 2025-04-21

1-Cyano-7-methylnaphthalene Chemical and Physical Properties

Names and Identifiers

• 1-Cyano-7-methylnaphthalene
• 7-methylnaphthalene-1-carbonitrile
• 38879-97-9
• SCHEMBL15704191
• DTXSID10452935
• AKOS006309009
• DB-083690

• Inchi： 1S/C12H9N/c1-9-5-6-10-3-2-4-11(8-13)12(10)7-9/h2-7H,1H3
• InChI Key： SHAQJHACORKYGS-UHFFFAOYSA-N
• SMILES： N#CC1=CC=CC2C=CC(C)=CC=21

Computed Properties

• Exact Mass: 167.073499291g/mol
• Monoisotopic Mass: 167.073499291g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• Density: 1.11±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.013 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes